Cas no 72692-89-8 (1-Hexylpyrene)

• Product Name: 1-Hexylpyrene
• CAS No: 72692-89-8
• MF: C₂₂H₂₂
• MW: 286.410086154938
• CID: 2356262
• PubChem ID: 14402351
• Update Time: 2025-04-21

1-Hexylpyrene Chemical and Physical Properties

Names and Identifiers

• 1-hexylpyrene
• DTXSID40559901
• 72692-89-8
• DTXCID70510681
• 1-Hexylpyrene

• Inchi： 1S/C22H22/c1-2-3-4-5-7-16-10-11-19-13-12-17-8-6-9-18-14-15-20(16)22(19)21(17)18/h6,8-15H,2-5,7H2,1H3
• InChI Key： YQCRXKUVPUUIIJ-UHFFFAOYSA-N
• SMILES： C12C3=CC=C4C=CC=C(C=CC1=C(C=C3)CCCCCC)C=24

Computed Properties

• Exact Mass: 286.172150702g/mol
• Monoisotopic Mass: 286.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes